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Introduction
1,2,3,5-Tetrachlorobenzene (1,2,3,5-TeCB) is a synthetic organochlorine compound belonging

to the family of tetrachlorobenzenes.[1][2] It is characterized by a benzene ring substituted with

four chlorine atoms at positions 1, 2, 3, and 5.[2] While not produced or used in its pure form in

many countries like Canada, it can be found as an impurity in other chemical products and is

generated unintentionally from various industrial and combustion processes.[1][3] This guide

provides a comprehensive technical overview of 1,2,3,5-TeCB, focusing on its properties as a

persistent organic pollutant (POP), its environmental fate, toxicological profile, and the

analytical methodologies for its detection.

Physicochemical Properties of 1,2,3,5-
Tetrachlorobenzene
The environmental behavior and toxicological effects of 1,2,3,5-TeCB are largely dictated by its

physicochemical properties. As a solid with low volatility and low water solubility at room

temperature, it tends to persist in the environment.[3] Its high octanol-water partition coefficient

(log Kow) indicates a strong tendency to partition into fatty tissues of living organisms, leading

to bioaccumulation.
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Property Value Reference

Chemical Formula C6H2Cl4 [2][4]

Molar Mass 215.89 g/mol [2][4]

Appearance White crystals or off-white solid [2][5]

Melting Point 54.5 °C [1][4]

Boiling Point 246 °C [4]

Water Solubility 3.6 - 4.016 mg/L at 25 °C [1][4]

Vapor Pressure 9.8 Pa at 25 °C [1]

Log Octanol-Water Partition

Coefficient (log Kow)
4.5 - 4.66 [1][2]

Henry's Law Constant
1.6 x 10-3 atm-cu m/mol at 25

°C
[2]

Sources and Environmental Release
There are no known natural sources of tetrachlorobenzenes.[1] The primary sources of 1,2,3,5-

TeCB in the environment are anthropogenic. Historically, it was used in dielectric fluids, often to

top up polychlorinated biphenyl (PCB) transformers, and in dyestuff carriers.[3] Although many

of these applications have been discontinued, legacy sources may still contribute to its

environmental release.[3]

Furthermore, 1,2,3,5-TeCB can be unintentionally generated and released from:

The combustion of organic compounds in the presence of a chlorine source.[3]

Industrial processes where it is a byproduct.

The degradation of more highly chlorinated benzenes, such as pentachlorobenzene and

hexachlorobenzene.[2]

The metabolism and degradation of certain pesticides like lindane.[1][2]
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Environmental Fate and Transport
The persistence and transport of 1,2,3,5-TeCB in the environment are key characteristics of its

behavior as a POP.

Persistence
1,2,3,5-TeCB is resistant to degradation in the environment. While it can be removed from the

atmosphere through photooxidation and precipitation, it persists under anaerobic conditions in

buried soil and sediment.[1] In soil, it is expected to be persistent and immobile due to its

strong adsorption to organic matter.[1][3]

Transport
Once released, 1,2,3,5-TeCB can be transported over long distances. Its presence in the air

allows for atmospheric transport and deposition in remote areas.[1] In aquatic environments, it

tends to adsorb to sediment and particulate matter.[1] While volatilization from water surfaces

can occur, this process is often attenuated by its adsorption to solids.[2] In soil, it volatilizes and

dissolves slowly.[3]
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Environmental Transport Pathways of 1,2,3,5-TeCB

Bioaccumulation and Biomagnification
Due to its lipophilic nature (high log Kow), 1,2,3,5-TeCB has a high potential for

bioaccumulation in organisms.[1] This means it can build up in the fatty tissues of organisms at

concentrations much higher than in the surrounding environment. As it moves up the food

chain, its concentration increases at each trophic level, a process known as biomagnification.

[6] This can lead to high levels of contamination in top predators, including humans.

Toxicology and Human Health Effects
Toxicokinetics
Studies in laboratory animals have provided insights into the absorption, distribution,

metabolism, and excretion of 1,2,3,5-TeCB.
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Absorption and Distribution: When administered orally to rats, 1,2,3,5-TeCB is absorbed and

distributed to various tissues.[7][8] Residues have been found in both maternal and fetal

tissues in pregnant rats, indicating its potential for developmental toxicity.[2]

Metabolism: In rats, 1,2,3,5-TeCB is metabolized to more polar compounds, primarily

2,3,4,6-tetrachlorophenol and isomeric hydroxytrichlorothiophenols.[7][8][9] The metabolic

pathways can differ between species, as seen in comparisons between rats and rabbits.[7] In

squirrel monkeys, the metabolism and excretion patterns of tetrachlorobenzene isomers also

show species-specific differences.[10]

Excretion: In rats, approximately 46-51% of an administered dose of 1,2,3,5-TeCB is

excreted in the urine and feces within 48 hours.[7][8][9]

Health Effects
The toxicity of tetrachlorobenzenes can vary between isomers. While data specific to 1,2,3,5-

TeCB is sometimes limited, studies on tetrachlorobenzenes as a group provide valuable

information.

Toxicity Data for Tetrachlorobenzene
Isomers (Rat, Oral)

Isomer LD50 (mg/kg body weight)

1,2,3,5-Tetrachlorobenzene 2297 (male), 1727 (female)

1,2,3,4-Tetrachlorobenzene 1470 (male), 1167 (female)

1,2,4,5-Tetrachlorobenzene 3105 (male)

Source:[1]

Acute exposure to high levels of tetrachlorobenzenes can cause irritation to the skin, eyes,

nose, and throat.[11] High exposure may lead to more severe effects such as muscle

weakness, diarrhea, and potential damage to the liver and kidneys.[11] Long-term exposure

may also affect the liver.[12]

Analytical Methodologies
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The accurate detection and quantification of 1,2,3,5-TeCB in various environmental and

biological matrices are crucial for monitoring and risk assessment. The most common analytical

techniques involve gas chromatography (GC) coupled with either an electron capture detector

(ECD) or a mass spectrometer (MS).[1]

Representative Analytical Protocol for 1,2,3,5-TeCB in
Soil
This protocol outlines a general workflow for the analysis of 1,2,3,5-TeCB in soil samples.

Sample Collection and Preparation:

Collect soil samples using appropriate protocols to avoid cross-contamination.

Air-dry the samples and sieve to remove large debris.

Homogenize the sample prior to extraction.

Extraction:

Ultrasonic-assisted extraction: Accurately weigh a portion of the soil sample (e.g., 1-5 g)

into a centrifuge tube.[13]

Add a suitable solvent, such as acetone or a hexane/acetone mixture.[13]

Extract the sample in an ultrasonic bath for a specified time (e.g., 20 minutes).[13]

Centrifuge the extract and collect the supernatant.[13]

Clean-up:

The crude extract may contain interfering substances that need to be removed.

Techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC)

can be used for clean-up.

Concentration:
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The cleaned extract is concentrated to a smaller volume to increase the analyte

concentration.

Instrumental Analysis:

Inject a small volume of the concentrated extract into a gas chromatograph.

The GC separates the components of the mixture.

The detector (ECD or MS) identifies and quantifies 1,2,3,5-TeCB based on its retention

time and mass spectrum.
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Analytical Workflow for 1,2,3,5-TeCB in Soil
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Risk Assessment and Management
The persistent and bioaccumulative nature of 1,2,3,5-TeCB poses long-term risks to

ecosystems and human health. In Canada, it is considered "toxic" under the Canadian

Environmental Protection Act (CEPA) 1999 and has been added to Schedule 1.[3]

Remediation of Contaminated Sites
For sites contaminated with chlorinated benzenes like 1,2,3,5-TeCB, various remediation

technologies can be considered. The selection of a suitable technology depends on site-

specific conditions, including the type and concentration of contaminants, and the geological

and hydrogeological characteristics of the site.

Some potential remediation technologies include:

Excavation and Disposal: Physical removal of contaminated soil for treatment or disposal in

a secure landfill.[14]

In Situ Chemical Reduction (ISCR): Injection of chemical reductants into the subsurface to

transform the contaminants into less harmful substances.[14]

In Situ Thermal Treatment: Heating the subsurface to volatilize or destroy the contaminants.

[14][15]

Bioremediation: Using microorganisms to break down the contaminants.[16]

Conclusion
1,2,3,5-Tetrachlorobenzene is a persistent organic pollutant of significant environmental

concern due to its persistence, potential for long-range transport, bioaccumulation, and toxicity.

Understanding its sources, environmental behavior, and toxicological profile is essential for

developing effective strategies to monitor its presence, assess its risks, and manage its

contamination. Continued research and the implementation of appropriate regulatory measures

are crucial to mitigate the potential adverse impacts of this compound on the environment and

human health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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